Cas no 953946-89-9 (2-(naphthalen-2-yloxy)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylacetamide)

• Product Name: 2-(naphthalen-2-yloxy)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylacetamide
• CAS No: 953946-89-9
• MF: C₂₄H₂₄N₂O₄
• MW: 404.458366394043
• CID: 5851466
• PubChem ID: 16894741
• Update Time: 2025-05-24

2-(naphthalen-2-yloxy)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(naphthalen-2-yloxy)-N-(2-oxo-2-(2-phenylmorpholino)ethyl)acetamide
• VU0630306-1
• 2-naphthalen-2-yloxy-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]acetamide
• 953946-89-9
• 2-(naphthalen-2-yloxy)-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]acetamide
• AKOS024491135
• F5027-0099
• 2-(naphthalen-2-yloxy)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylacetamide

• Inchi： 1S/C24H24N2O4/c27-23(17-30-21-11-10-18-6-4-5-9-20(18)14-21)25-15-24(28)26-12-13-29-22(16-26)19-7-2-1-3-8-19/h1-11,14,22H,12-13,15-17H2,(H,25,27)
• InChI Key： WRZGTOWSVYAGKM-UHFFFAOYSA-N
• SMILES： O1CCN(C(CNC(COC2=CC=C3C=CC=CC3=C2)=O)=O)CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 404.17360725g/mol
• Monoisotopic Mass: 404.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.9Ų

Additional information on 2-(naphthalen-2-yloxy)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylacetamide

Comprehensive Overview of 2-(Naphthalen-2-yloxy)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylacetamide (CAS No. 953946-89-9)

2-(Naphthalen-2-yloxy)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylacetamide, with the CAS number 953946-89-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, combines a naphthalene moiety with a morpholine derivative, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity and the possibility of its use as a building block in the synthesis of novel therapeutic agents.

The compound's molecular formula and weight are key parameters that define its chemical behavior. With a naphthalen-2-yloxy group attached to an acetamide backbone, this molecule exhibits distinct physicochemical properties, including solubility, stability, and reactivity. These attributes are critical for its potential use in medicinal chemistry, where it could serve as a precursor for designing target-specific drugs. The presence of a phenylmorpholine segment further enhances its versatility, allowing for interactions with various biological targets.

In recent years, the demand for highly functionalized organic compounds like 2-(naphthalen-2-yloxy)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylacetamide has surged, driven by advancements in precision medicine and personalized therapeutics. This compound aligns with the growing trend of developing small-molecule inhibitors and modulators for treating complex diseases. Its potential role in kinase inhibition or GPCR modulation is a hot topic among researchers, as these pathways are central to many pathological conditions.

From a synthetic chemistry perspective, the compound's multi-step synthesis involves careful optimization to achieve high yields and purity. The naphthalene and morpholine rings require precise functionalization, often employing catalyzed coupling reactions or protecting group strategies. Such methodologies are frequently discussed in academic literature and patent filings, highlighting the compound's relevance in cutting-edge research.

The safety profile and toxicological data of CAS 953946-89-9 are also critical considerations for its application. While not classified as a hazardous substance, thorough evaluations are necessary to ensure its suitability for laboratory use and preclinical studies. Researchers often seek information on its storage conditions, handling precautions, and compatibility with other reagents, making these details essential for any comprehensive discussion.

In the context of SEO optimization, this compound is frequently searched alongside terms like "naphthalene derivatives in drug discovery", "morpholine-based therapeutics", and "acetamide applications in medicine". These long-tail keywords reflect the compound's niche yet growing importance in scientific communities. By addressing these queries, this overview aims to provide valuable insights while enhancing its visibility in search engine results.

Looking ahead, 2-(naphthalen-2-yloxy)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylacetamide holds promise for further exploration in bioactive molecule design. Its structural motifs could inspire the development of next-generation pharmaceuticals, particularly in areas like oncology, neurology, and infectious diseases. As research continues, this compound may emerge as a cornerstone in the quest for innovative treatments, solidifying its place in the scientific lexicon.